3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide

• Molecular Formula: C16H15BrN4O2
• Molecular Weight: 375.22 g/mol
• IUPAC Name: 4-bromo-N-[(Z)-[4-oxo-4-(pyridin-2-ylamino)butan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C16H15BrN4O2/c1-11(10-15(22)19-14-4-2-3-9-18-14)20-21-16(23)12-5-7-13(17)8-6-12/h2-9H,10H2,1H3,(H,21,23)(H,18,19,22)/b20-11-
• InChI Key: IIZUVLUQDXUDJY-JAIQZWGSSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)Br)/CC(=O)NC2=CC=CC=N2
• SMILES: CC(=NNC(=O)C1=CC=C(C=C1)Br)CC(=O)NC2=CC=CC=N2

Description

3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is not fully understood. However, it has been proposed that the compound may inhibit the activity of enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide exhibits anti-inflammatory and anti-cancer effects in vitro. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide in lab experiments is its relatively simple synthesis method. However, one limitation is the lack of information on its toxicity and safety profile.

Future Directions

For research on 3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide include further investigations into its mechanism of action, toxicity, and safety profile. Additionally, the compound could be further studied for its potential applications in drug discovery, material science, and catalysis.

Synthesis Methods

The synthesis of 3-[(4-bromobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide involves the condensation of 4-bromobenzoyl hydrazine and 2-pyridinecarboxaldehyde in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified by recrystallization.

Scientific Research Applications

The compound has been studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, it has been investigated for its anti-inflammatory and anti-cancer properties. In material science, it has been used as a building block for the synthesis of metal-organic frameworks. In catalysis, it has been studied for its ability to catalyze various reactions.